Cas no 1185315-30-3 (3，5-(Dimethyl-d6)bromobenzene)

• Product Name: 3，5-(Dimethyl-d6)bromobenzene
• CAS No: 1185315-30-3
• MF: C₈H₃D₆Br
• MW: 191.10
• CID: 5144200
• PubChem ID: 45785188
• Update Time: 2025-05-19

3，5-(Dimethyl-d6)bromobenzene Chemical and Physical Properties

Names and Identifiers

• 3,5-(Dimethyl-d6)bromobenzene
• AKOS015943374
• F92378
• 1185315-30-3
• 3，5-(Dimethyl-d6)bromobenzene

• Inchi： 1S/C8H9Br/c1-6-3-7(2)5-8(9)4-6/h3-5H,1-2H3/i1D3,2D3
• InChI Key： LMFRTSBQRLSJHC-WFGJKAKNSA-N
• SMILES： BrC1C=C(C([2H])([2H])[2H])C=C(C([2H])([2H])[2H])C=1

Computed Properties

• Exact Mass: 190.02642g/mol
• Monoisotopic Mass: 190.02642g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 3，5-(Dimethyl-d6)bromobenzene

Introduction to 3,5-(Dimethyl-d6)bromobenzene (CAS No: 1185315-30-3)

3,5-(Dimethyl-d6)bromobenzene, identified by the Chemical Abstracts Service Number (CAS No) 1185315-30-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This deuterated derivative of bromobenzene features two methyl groups at the 3rd and 5th positions, with the 'd6' notation indicating the presence of six deuterium atoms, making it a valuable tool in analytical and synthetic chemistry. The unique structural and isotopic properties of this compound make it particularly useful in various applications, including drug development, chemical synthesis, and advanced spectroscopic studies.

The significance of 3,5-(Dimethyl-d6)bromobenzene lies in its versatility as a building block in organic synthesis. Bromobenzene derivatives are widely employed in the pharmaceutical industry due to their role as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The introduction of deuterium atoms enhances the compound's stability and specificity, which is crucial for studying metabolic pathways and drug interactions. In recent years, there has been a growing interest in deuterated compounds due to their potential in improving drug bioavailability and reducing metabolic clearance.

Recent research has highlighted the utility of 3,5-(Dimethyl-d6)bromobenzene in the development of novel therapeutic agents. For instance, studies have demonstrated its role as a precursor in the synthesis of antiviral and anticancer drugs. The bromine atom provides a reactive site for further functionalization, allowing chemists to tailor the molecule for specific biological targets. The deuterated version offers an advantage in kinetic studies, where it helps in distinguishing between different reaction pathways by providing a stable isotope label.

In analytical chemistry, 3,5-(Dimethyl-d6)bromobenzene serves as an internal standard or reference compound in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. Its isotopic purity ensures accurate quantification and structural elucidation of complex mixtures. The 'd6' modification minimizes interference from natural isotopes, enhancing the sensitivity and resolution of spectroscopic techniques. This makes it an indispensable tool for researchers working on complex molecular structures and reaction mechanisms.

The pharmaceutical industry has also explored the potential of 3,5-(Dimethyl-d6)bromobenzene in drug discovery and development. Deuterated compounds are known to exhibit improved pharmacokinetic properties, such as longer half-life and reduced side effects. For example, studies have shown that deuterated analogs of existing drugs can enhance their efficacy while minimizing toxicity. The structural integrity provided by the deuterium atoms helps in maintaining the pharmacophoric properties of the drug molecule, ensuring its biological activity remains intact.

Moreover, 3,5-(Dimethyl-d6)bromobenzene has been utilized in mechanistic studies to understand metabolic degradation pathways. By tracking the movement of deuterium atoms through metabolic processes, researchers can gain insights into how drugs are processed within the body. This information is crucial for optimizing drug formulations and predicting potential drug-drug interactions. The compound's stability under various metabolic conditions makes it an ideal candidate for such studies.

The synthesis of 3,5-(Dimethyl-d6)bromobenzene involves advanced chemical methodologies that ensure high purity and yield. The process typically involves bromination followed by deuteration to introduce the deuterium atoms at specific positions. Recent advancements in catalytic systems have improved the efficiency and selectivity of these reactions, making it possible to produce large quantities of high-quality material. These synthetic techniques are critical for meeting the growing demand for deuterated compounds in research and industrial applications.

In conclusion, 3,5-(Dimethyl-d6)bromobenzene (CAS No: 1185315-30-3) is a multifaceted compound with significant applications in pharmaceutical research, chemical synthesis, and analytical methodologies. Its unique structural features and isotopic properties make it an invaluable tool for scientists working on drug development and molecular studies. As research continues to uncover new applications for deuterated compounds, 3,5-(Dimethyl-d6)bromobenzene is poised to play an even greater role in advancing scientific knowledge and innovation.